Boron nitride Boron nitride Hexagonal boron nitride (hBN) has a layered structure similar to graphite and can be exfoliated as singlelayered BN sheets. hBN has applications in catalysts, optoelectronics and semiconductor devices. Boron nitride posseses high thermal conductivity of approximately 400W/mK at 300K.
Curing condition: 250-350 °C, 20-30 min
Curing condition: 250-350 °C, 20-30 min.
Hexagonal boron nitride ink (hBN) is an insulating material with properties like high thermal conductivity, excellent dimensional stability, and good mechanical robustness. hBN inks can be used in the fabrication of flexible memory devices.
Boron nitride is a nitride.
Brand Name: Vulcanchem
CAS No.: 10043-11-5
VCID: VC21221830
InChI: InChI=1S/BN/c1-2
SMILES: B#N
Molecular Formula: BN
Molecular Weight: 24.82 g/mol

Boron nitride

CAS No.: 10043-11-5

Cat. No.: VC21221830

Molecular Formula: BN

Molecular Weight: 24.82 g/mol

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Boron nitride - 10043-11-5

Specification

Description Hexagonal boron nitride (hBN) has a layered structure similar to graphite and can be exfoliated as singlelayered BN sheets. hBN has applications in catalysts, optoelectronics and semiconductor devices. Boron nitride posseses high thermal conductivity of approximately 400W/mK at 300K.
Curing condition: 250-350 °C, 20-30 min
Curing condition: 250-350 °C, 20-30 min.
Hexagonal boron nitride ink (hBN) is an insulating material with properties like high thermal conductivity, excellent dimensional stability, and good mechanical robustness. hBN inks can be used in the fabrication of flexible memory devices.
Boron nitride is a nitride.
CAS No. 10043-11-5
Molecular Formula BN
Molecular Weight 24.82 g/mol
IUPAC Name azanylidyneborane
Standard InChI InChI=1S/BN/c1-2
Standard InChI Key PZNSFCLAULLKQX-UHFFFAOYSA-N
SMILES B#N
Canonical SMILES B#N

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